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Compound of Interest

Compound Name: CPI-4203

Cat. No.: B15588004 Get Quote

Application Notes and Protocols: CPI-4203
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of CPI-4203
solutions, a selective inhibitor of KDM5 demethylases. Adherence to these guidelines is crucial

for ensuring the compound's stability and activity in experimental settings.

Product Information
Characteristic Value Reference

Molecular Formula C₁₆H₁₄N₄O [1][2]

Molecular Weight 278.31 g/mol [1][2]

Appearance White to off-white solid [2][3]

Purity ≥98% (HPLC)

Mechanism of Action

Selective inhibitor of KDM5

demethylases (IC₅₀ = 250 nM

for KDM5A), competitive with

2-oxoglutarate (2-OG).[1][2][4]

[5]

[2][5]
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Solution Preparation
2.1. Recommended Solvent

CPI-4203 is soluble in Dimethyl Sulfoxide (DMSO).[1][2] For optimal results, use newly opened,

anhydrous (hygroscopic) DMSO to prepare stock solutions.

2.2. Stock Solution Preparation Protocol (10 mM)

This protocol describes the preparation of a 10 mM stock solution of CPI-4203.

Materials:

CPI-4203 powder

Anhydrous DMSO

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Aliquoting: Before opening, briefly centrifuge the vial of CPI-4203 powder to ensure all the

material is at the bottom.

Weighing: Accurately weigh the desired amount of CPI-4203 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 2.78 mg of CPI-4203.

Solvent Addition: Add the calculated volume of DMSO to the vial containing the CPI-4203
powder. To prepare a 10 mM solution with 2.78 mg of CPI-4203, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) or brief sonication can aid in
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dissolution.[2][3] Visually inspect the solution to ensure no particulates are present.

Aliquoting for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile polypropylene tubes.[2][3][4]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date of preparation, and storage temperature. Store the aliquots as recommended in Section

3.

2.3. Stock Solution Preparation Table

The following table provides the required mass of CPI-4203 for preparing various volumes of

different stock solution concentrations.

Desired Concentration Volume Mass of CPI-4203 Required

1 mM 1 mL 0.278 mg

5 mM 1 mL 1.39 mg

10 mM 1 mL 2.78 mg

25 mg/mL (89.83 mM) 1 mL 25 mg

Storage Conditions
Proper storage is critical to maintain the stability and activity of CPI-4203.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.medchemexpress.com/cpi-4203.html
https://www.medchemexpress.com/cpi-4203.html?locale=ko-KR
https://www.medchemexpress.com/cpi-4203.html
https://www.medchemexpress.com/cpi-4203.html?locale=ko-KR
https://www.adooq.com/cpi-4203.html
https://www.benchchem.com/product/b15588004?utm_src=pdf-body
https://www.benchchem.com/product/b15588004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Duration
Special
Instructions

Solid (Powder) -20°C Up to 3 years
Store in a desiccated

environment.[2][3][4]

Stock Solution in

DMSO
-80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[2][3][4]

-20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[2][3][4]

Note: It is strongly recommended to use the stock solution stored at -80°C within 6 months and

the one stored at -20°C within 1 month to ensure optimal performance.[2][3]

Experimental Workflow & Mechanism of Action
Experimental Workflow for CPI-4203 Stock Solution Preparation
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Preparation

Storage

Start: CPI-4203 Powder

Weigh CPI-4203

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Visually Inspect for Clarity

Aliquot into Single-Use Tubes

Clear Solution

Store at -80°C (6 months) Store at -20°C (1 month)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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